Cas no 2171796-10-2 (1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171796-10-2
• MF: C₁₂H₂₂N₄S
• MW: 254.394880771637
• CID: 6317910
• PubChem ID: 165722040
• Update Time: 2025-10-22

1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596648
• 2171796-10-2

• Inchi： 1S/C12H22N4S/c1-4-5-8-16-10(7-6-9(2)3)11(12(13)17)14-15-16/h9H,4-8H2,1-3H3,(H2,13,17)
• InChI Key： GIEZUBOVBMSFIU-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCC(C)C)N(CCCC)N=N1)N

Computed Properties

• Exact Mass: 254.15651789g/mol
• Monoisotopic Mass: 254.15651789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171796-10-2)

1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide, identified by its CAS number 2171796-10-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework, including a butyl group at the 1-position, a 3-methylbutyl group at the 5-position, and a carbothioamide moiety at the 4-position, contributes to its distinctive chemical properties and potential applications.

The synthesis and characterization of 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide involve advanced organic synthesis techniques that highlight the compound's structural complexity. The presence of the triazole ring enhances its reactivity and binding affinity to biological targets, making it a promising candidate for drug development. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior and potential interactions of this compound with biological systems, further validating its therapeutic potential.

In the realm of medicinal chemistry, 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide has been explored for its ability to modulate various biological pathways. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. The carbothioamide group, in particular, plays a crucial role in determining its interaction with biological targets, contributing to its specificity and efficacy.

Recent research has focused on understanding the mechanisms by which 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide exerts its pharmacological effects. Computational modeling has revealed that the compound can interact with specific amino acid residues in target proteins, leading to conformational changes that disrupt normal cellular functions. This insight has guided the design of derivatives with enhanced potency and reduced side effects.

The pharmaceutical industry has shown considerable interest in 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide due to its potential as a lead compound for novel therapeutic agents. Preclinical studies have demonstrated its efficacy in animal models of various diseases, including cancer and autoimmune disorders. These findings have prompted further investigation into its clinical applicability and safety profile.

One of the most compelling aspects of 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide is its versatility in drug design. Researchers have leveraged its structural features to develop libraries of analogs with tailored properties. By modifying specific functional groups or introducing new ones, scientists can fine-tune the compound's bioactivity and pharmacokinetic parameters. This approach aligns with the growing trend toward personalized medicine, where drugs are designed to target individual patient profiles.

The synthesis of 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide also highlights advancements in green chemistry principles. Modern synthetic methodologies emphasize sustainability and efficiency, reducing waste and minimizing hazardous byproducts. These practices not only improve the environmental footprint of drug development but also enhance cost-effectiveness through optimized production processes.

In conclusion, 1-butyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171796-10-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs worldwide.